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Compound of Interest

Compound Name: 2-Benzyl-3-formylpropanoic acid

Cat. No.: B1217528

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: An extensive search of scientific literature and chemical databases did not yield
experimentally determined physical properties for 2-Benzyl-3-formylpropanoic acid. This
guide, therefore, provides a comprehensive framework of the necessary experimental protocols
and theoretical spectroscopic predictions required for the characterization of this compound.

Predicted Physical and Chemical Properties

The following table summarizes the key physical properties of 2-Benzyl-3-formylpropanoic
acid and the basis for their prediction.
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Property

Predicted Value | Characteristic

IUPAC Name

2-Benzyl-3-formylpropanoic acid

Chemical Formula

C11H1203

Molecular Weight

208.21 g/mol

Melting Point

Expected to be a solid at room temperature. The
melting point would likely be sharp if the
compound is pure and can be determined

experimentally.

Boiling Point

Expected to be relatively high due to its
molecular weight and the presence of a
carboxylic acid group capable of hydrogen
bonding. Decomposition may occur at the

boiling point.

Solubility

Likely insoluble in water but soluble in aqueous
base (e.g., 5% NaOH, 5% NaHCO:s) due to the
acidic carboxylic acid group. Expected to be
soluble in common organic solvents like ethanol,
acetone, and ethyl acetate.[1][2][3][4]

pKa

The carboxylic acid proton is expected to have a
pKa in the range of 4-5, typical for aliphatic

carboxylic acids.

Proposed Synthesis and Experimental Protocols

As 2-Benzyl-3-formylpropanoic acid is not readily available commercially, a plausible

synthetic route would involve the hydrolysis and decarboxylation of a suitable precursor, such

as a substituted malonic ester. A potential synthetic pathway is outlined below.
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Proposed Synthesis of 2-Benzyl-3-formylpropanoic Acid
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Caption: A potential synthetic workflow for 2-Benzyl-3-formylpropanoic acid.

Melting Point Determination

The melting point of a solid organic compound can be determined using a capillary melting
point apparatus.[5][6][7][8]

Protocol:
o Ensure the sample of 2-Benzyl-3-formylpropanoic acid is pure and completely dry.

e Finely powder a small amount of the sample.
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Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20°C below the expected melting
point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range).

A pure compound should exhibit a sharp melting range of 1-2°C.
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Melting Point Determination Workflow
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Caption: A generalized workflow for determining the melting point of a solid organic compound.
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Boiling Point Determination

Should 2-Benzyl-3-formylpropanoic acid be a liquid at room temperature, or for the
determination of its boiling point, a micro-boiling point or distillation method can be employed.
[O1[10][11][12][13]

Protocol (Thiele Tube Method):

Place a small amount (0.5-1 mL) of the liquid sample into a small test tube.

 Invert a sealed-end capillary tube and place it into the test tube with the open end
submerged in the liquid.

» Attach the test tube to a thermometer.

e Heat the apparatus in a Thiele tube containing mineral olil.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Continue heating until a steady stream of bubbles is observed.

e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.
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Boiling Point Determination (Thiele Tube)
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Caption: A workflow for micro-boiling point determination using a Thiele tube.

Solubility Profile Determination
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A systematic approach is used to determine the solubility of an organic compound in various
solvents.[1][2][3][4]

Protocol:

Add approximately 20 mg of the compound to 1 mL of the solvent in a test tube.
o Agitate the mixture for 1-2 minutes at room temperature.
o Observe if the solid dissolves completely.

» Test the solubility in the following solvents sequentially:

o

Water (H20)

[¢]

5% Sodium Hydroxide (NaOH)

[¢]

5% Sodium Bicarbonate (NaHCO3)

[e]

5% Hydrochloric Acid (HCI)

o

Organic solvents such as ethanol, acetone, and ethyl acetate.
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Solubility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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